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Compound of Interest

Compound Name: 1-Decen-3-ol
CAS No.: 51100-54-0
Cat. No.: B1581236

Get Quote

. J

Case ID: TDS-DEC30L-001 Compound: 1-Decen-3-ol (Matsutake Alcohol) CAS: 51100-54-0
(racemic) Classification: Allylic Alcohol / Flavor & Fragrance Standard

Critical Properties & Baseline Data

Before handling, verify your Certificate of Analysis (CoA) against these baseline physical
properties. Deviations here are the first indicators of degradation.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1581236#bc-rfq
https://www.benchchem.com/product/b1581236/docs?utm_src=pdf-body#technical-support-center-1-decen-3-ol-storage-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Property Value Significance

) Baseline for molarity
Molecular Weight 156.27 g/mol )
calculations.

High boiling point indicates low
Boiling Point 214-217 °C volatility relative to solvents,

but headspace loss still occurs.

] Combustible. Requires static
Flash Point ~92-94 °C ) )
grounding during transfer.

) Critical for volumetric
Density 0.84 g/mL ) )
dispensing.

Insoluble in water. Do not
- o attempt agueous stock
Solubility Ethanol, Paraffin Oil ) )
solutions without surfactant/co-

solvent.

Warning: A shift to "cheesy,"
] ) "rancid," or "metallic" notes
Odor Profile Fresh, Mushroom-like o o
indicates oxidation to 1-decen-

3-one.

The Science of Degradation (The "Why")

1-Decen-3-ol is an allylic alcohol. This structural motif is chemically sensitive. Understanding
why it degrades allows you to prevent it.

Primary Failure Mode: Allylic Oxidation

The carbon-carbon double bond activates the adjacent hydroxyl group. Exposure to
atmospheric oxygen, catalyzed by light or trace metals, oxidizes the alcohol into an

-unsaturated ketone (1-decen-3-one).

Consequences:

e Loss of Purity: The ketone is a distinct chemical entity.
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e Odor Contamination: The ketone has a sharper, more aggressive odor.

o Assay Interference: The ketone is an electrophile (Michael acceptor) and may covalently
bind to nucleophiles (e.g., cysteines in proteins) in your assay, producing false positives.

Degradation Pathway Diagram

Oxidation Michael Addition
Atmospheric 02 I 1-Decen-3-ol Loss of H2, 1-Decen-3-one Long-term storage failure! Oligomers/Gums
+ UV Light (Fresh Reagent) (Degradation Product) (Yellowing)

Click to download full resolution via product page

Figure 1: The oxidative degradation pathway of allylic alcohols. Note that the ketone product
can further polymerize, leading to physical changes (viscosity/color).

Storage Protocols (The "How")

Do not rely on the shipping conditions (often ambient) for long-term stability.

A. The "Golden Standard" Workflow (Indefinite Storage)

For analytical standards or expensive chiral variants, follow this strict protocol to maintain
>99% purity for 2+ years.
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Receive Shipment

QC Check
(Refractive Index or Odor)

Use immediately?

Aliquot into Amber Glass Store at 4°C
(Minimize Headspace) (Use within 30 days)

Purge Headspace
(Argon > Nitrogen)

Seal: Teflon Tape + Parafilm

Store at -20°C

Click to download full resolution via product page

Figure 2: Decision tree for maximizing shelf-life upon receipt.

B. Detailed Protocol Steps

« Container Selection:

o MUST: Amber glass vials with Teflon-lined caps (PTFE).
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o AVOID: Polyethylene (plastic) bottles. 1-Decen-3-ol is lipophilic and can leach plasticizers
or permeate through the plastic over time.

e Headspace Management:
o Oxygen in the empty space above the liquid is the enemy.

o Technique: Gently flow Argon gas over the liquid surface for 10-15 seconds before
capping. Argon is heavier than air and creates a better "blanket” than Nitrogen.

e Temperature:
o Short-term (Active Use):

(Refrigerator). Bring to room temperature before opening to prevent water condensation.

o Long-term (Archive):
(Freezer).
Troubleshooting & FAQs
Direct solutions to common observations in the lab.
Q1: The liquid has turned from colorless to pale yellow. Is it usable?
o Diagnosis: This indicates early-stage oxidation or polymerization.

¢ Action: Check purity via GC-MS or TLC. If the assay requires high sensitivity (e.g., cell
signaling), discard it. For rough qualitative work (e.g., preliminary solubility checks), it may be
usable, but the concentration of the active alcohol is compromised.

Q2: My stock solution in DMSO smells "sharp" or "cheesy" compared to the fresh bottle.

o Diagnosis: Oxidation to 1-decen-3-one. The ketone has a lower odor threshold and a distinct
"metallic/cheesy" note compared to the "mushroom/earthy" alcohol.

o Action: The sample is degraded. Do not use for biological assays as the ketone is chemically
reactive (electrophilic) and will skew toxicity/activity data.
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Q3: Can | store 1-Decen-3-ol in water or PBS?
e Answer:No.

e Reasoning: It is insoluble in water (~200 mg/L). It will float on top, creating a biphasic system
where the interface is exposed to air (oxidation risk) and dosing becomes inaccurate.

e Solution: Make a 1000x stock in Ethanol or DMSO. Dilute into aqueous buffer immediately
prior to use.

Q4: | lost the CoA. How can | quickly verify purity without a GC?
e Method: Refractive Index (RI).[1][2]
e Target:

(
).

e Logic: Oxidation products (ketones) and polymers significantly alter the RI. If your reading is
outside this range, the reagent is compromised.

Handling & Safety Profile

o PPE: Nitrile gloves are sufficient (0.11 mm thickness, breakthrough > 480 min). Safety
glasses are mandatory.

e Ventilation: Handle in a fume hood. While not highly volatile, the vapor is an irritant to the
respiratory tract.

o Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not use sawdust (fire hazard
with combustible liquids).

References & Validation

Use the links below to verify specific physicochemical data or safety codes.
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e PubChem.1-Decen-3-ol Compound Summary (CID 170977). National Library of Medicine.
Link

e The Good Scents Company.1-Decen-3-ol General Data & Organoleptics.Link
e Sigma-Aldrich (Merck).1-Decen-3-ol Analytical Standard SDS & Properties.Link

e Harding, K. E., et al.Selective oxidation of allylic alcohols.[3] Journal of Organic Chemistry
(1975). (Validates the oxidation mechanism to enones). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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